Cas no 1332490-24-0 (8-hydroxyspiro[3.5]non-7-en-6-one)
8-hydroxyspiro[3.5]non-7-en-6-one Chemical and Physical Properties
Names and Identifiers
-
- 8-hydroxyspiro[3.5]non-7-en-6-one
- Spiro[3.5]non-7-en-6-one, 8-hydroxy-
-
- Inchi: 1S/C9H12O2/c10-7-4-8(11)6-9(5-7)2-1-3-9/h4,10H,1-3,5-6H2
- InChI Key: GJFFTGKISXQZBU-UHFFFAOYSA-N
- SMILES: C1C2(CC(O)=CC(=O)C2)CC1
8-hydroxyspiro[3.5]non-7-en-6-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100497-100MG |
8-hydroxyspiro[3.5]non-7-en-6-one |
1332490-24-0 | 95% | 100MG |
¥ 1,280.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100497-250MG |
8-hydroxyspiro[3.5]non-7-en-6-one |
1332490-24-0 | 95% | 250MG |
¥ 2,052.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100497-500MG |
8-hydroxyspiro[3.5]non-7-en-6-one |
1332490-24-0 | 95% | 500MG |
¥ 3,418.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100497-1G |
8-hydroxyspiro[3.5]non-7-en-6-one |
1332490-24-0 | 95% | 1g |
¥ 5,121.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100497-5G |
8-hydroxyspiro[3.5]non-7-en-6-one |
1332490-24-0 | 95% | 5g |
¥ 15,364.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100497-10G |
8-hydroxyspiro[3.5]non-7-en-6-one |
1332490-24-0 | 95% | 10g |
¥ 25,608.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100497-100mg |
8-hydroxyspiro[3.5]non-7-en-6-one |
1332490-24-0 | 95% | 100mg |
¥1280.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100497-250mg |
8-hydroxyspiro[3.5]non-7-en-6-one |
1332490-24-0 | 95% | 250mg |
¥2052.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100497-500mg |
8-hydroxyspiro[3.5]non-7-en-6-one |
1332490-24-0 | 95% | 500mg |
¥3419.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100497-1g |
8-hydroxyspiro[3.5]non-7-en-6-one |
1332490-24-0 | 95% | 1g |
¥5121.0 | 2024-04-25 |
8-hydroxyspiro[3.5]non-7-en-6-one Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 8-hydroxyspiro[3.5]non-7-en-6-one
Professional Introduction to 8-hydroxyspiro[3.5]non-7-en-6-one (CAS No. 1332490-24-0)
8-hydroxyspiro[3.5]non-7-en-6-one, identified by the chemical abstracts service number 1332490-24-0, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic ketone features a distinctive oxygen-containing heterocyclic core, which has positioned it as a promising candidate for further exploration in medicinal chemistry and drug discovery initiatives.
The molecular framework of 8-hydroxyspiro[3.5]non-7-en-6-one consists of a spirocyclic connection between a six-membered lactone ring and a five-membered dihydropyranone moiety, with an additional hydroxyl group at the 8-position. This structural motif imparts unique electronic and steric properties, making it an intriguing scaffold for designing bioactive molecules. The presence of both carbonyl and hydroxyl functional groups provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological profiles.
In recent years, there has been growing interest in spirocyclic compounds due to their potential to exhibit enhanced binding affinity and metabolic stability compared to linear analogs. The spirocyclic core in 8-hydroxyspiro[3.5]non-7-en-6-one is particularly noteworthy for its ability to mimic the conformational flexibility of biologically relevant molecules, such as peptides and natural products. This feature has led to its investigation as a scaffold for developing enzyme inhibitors, receptor modulators, and other therapeutic agents.
One of the most compelling aspects of 8-hydroxyspiro[3.5]non-7-en-6-one is its reported biological activity. Preclinical studies have suggested that this compound may possess inhibitory effects on certain enzymes and receptors implicated in inflammatory and metabolic disorders. For instance, preliminary research indicates that derivatives of this scaffold could interact with cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs), potentially leading to novel therapeutic interventions.
The synthesis of 8-hydroxyspiro[3.5]non-7-en-6-one represents a significant challenge due to the complexity of its spirocyclic structure. However, advances in synthetic methodologies have made it more accessible in recent years. Modern approaches, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have enabled the efficient construction of this molecule with high enantioselectivity. These advancements have not only facilitated the preparation of the parent compound but also paved the way for the generation of libraries of structurally diverse derivatives for high-throughput screening.
The pharmacokinetic properties of 8-hydroxyspiro[3.5]non-7-en-6-one are also under investigation. Initial pharmacokinetic studies suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, characteristics that are desirable for drug candidates entering clinical development. Further optimization efforts are focused on enhancing these properties while maintaining or improving biological activity.
In conclusion, 8-hydroxyspiro[3.5]non-7-en-6-one (CAS No. 1332490-24-0) represents a structurally fascinating and biologically promising compound with significant potential in pharmaceutical research and development. Its unique spirocyclic architecture, coupled with reported biological activity, makes it an attractive scaffold for further medicinal chemistry investigations. As synthetic methodologies continue to evolve, the accessibility of this compound and its derivatives will likely increase, opening new avenues for drug discovery efforts aimed at addressing unmet medical needs.
1332490-24-0 (8-hydroxyspiro[3.5]non-7-en-6-one) Related Products
- 61621-44-1(2-Cyclohexen-1-one, 3-methoxy-5-methyl-)
- 61733-79-7(10-hydroxyspiro[5.5]undec-9-en-8-one)
- 70150-59-3(2-Cyclohexen-1-one,3-hydroxy-5-(hydroxymethyl)-(9CI))
- 857778-27-9(2-Cyclohexen-1-one,5-ethyl-3-methoxy-5-methyl-)
- 136113-96-7(3-hydroxy-6-methylcyclohex-2-en-1-one)
- 79862-19-4(2-Cyclohexen-1-one,3-hydroxy-5-(1-methylethyl)-)
- 3471-13-4(3-Hydroxy-5,5-dimethylcyclohex-2-enone)
- 30182-67-3(2-Cyclohexen-1-one,3-hydroxy-)
- 51036-40-9(2-Cyclohexen-1-one,6-(1,1-dimethylethyl)-3-methoxy-(9CI))
- 135885-18-6(2-Cyclohexen-1-one,3-hydroxy-5-propyl-(9CI))